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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of 2,2-Dimethylsuccinic acid,

alongside two structurally related alternatives: succinic acid and dimethyl succinate. The

information presented is intended to support researchers, scientists, and drug development

professionals in making informed decisions regarding the selection and handling of these

compounds. The data has been compiled from various sources and is presented with a focus

on clarity and comparability.

Executive Summary
2,2-Dimethylsuccinic acid is classified as a skin and eye irritant and may cause respiratory

irritation. However, a significant lack of publicly available quantitative toxicological data, such

as an LD50 value, for 2,2-Dimethylsuccinic acid necessitates a cautious approach to its

handling and application. In contrast, more extensive toxicological data is available for succinic

acid and dimethyl succinate. Succinic acid has a determined oral LD50 in rats and is

recognized as a severe eye irritant. Dimethyl succinate has been shown to be non-mutagenic

in the Ames test. This guide summarizes the available data to facilitate a comparative

assessment.

Quantitative Toxicological Data
The following tables summarize the available quantitative toxicological data for 2,2-
Dimethylsuccinic acid, succinic acid, and dimethyl succinate.
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Table 1: Acute Toxicity Data

Compound Test Species Route LD50 Citation

2,2-

Dimethylsucci

nic acid

Acute Toxicity
Data Not

Available
Oral

Data Not

Available

Succinic acid
Acute Oral

Toxicity
Rat Oral 2260 mg/kg [1]

Dimethyl

succinate

Acute Oral

Toxicity

Data Not

Available
Oral

Data Not

Available

Caption: Summary of acute toxicity data. A lower LD50 value indicates higher toxicity.

Table 2: Skin and Eye Irritation Data
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Compound Test Species Result Citation

2,2-

Dimethylsuccinic

acid

Skin Irritation
Data Not

Available

Causes skin

irritation (GHS

Classification)

Eye Irritation
Data Not

Available

Causes serious

eye irritation

(GHS

Classification)

Succinic acid Skin Irritation
Data Not

Available

Causes skin

irritation
[2]

Eye Irritation Rabbit
Causes serious

eye damage
[3]

Dimethyl

succinate
Skin Irritation Rabbit

Minimal to

moderate

irritation

[4]

Eye Irritation Rabbit
Not an eye

irritant
[4]

Caption: Summary of skin and eye irritation data.

Table 3: Genotoxicity Data

Compound Test System Result Citation

2,2-

Dimethylsuccinic

acid

Ames Test
Data Not

Available

Data Not

Available

Succinic acid Genotoxicity
Data Not

Available

Not classified as

a mutagen
[5]

Dimethyl

succinate
Ames Test S. typhimurium Negative [6]
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Caption: Summary of genotoxicity data.

Experimental Protocols
Detailed experimental protocols for the specific toxicological studies on these compounds are

not readily available in the public domain. The following are generalized experimental

workflows based on standard OECD guidelines for the key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Preparation Dosing and Observation Endpoint Analysis

Animal Selection
(e.g., female rats)

Fasting
(overnight) Dose Preparation Single Oral Gavage

(stepwise procedure)
Observation Period

(14 days)
Record Clinical Signs

& Body Weight Necropsy of all animals Determination of LD50
(or classification)

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing.

Skin Irritation/Corrosion (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible or irreversible skin damage.
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Preparation Application and Exposure

Observation and Scoring

Animal Selection
(e.g., albino rabbit) Clipping of Fur Application of Substance

(0.5 g or 0.5 mL) Semi-occlusive Dressing Exposure Period
(4 hours)

Removal of Dressing Observation at 1, 24, 48, 72 hrs Scoring of Erythema & Edema Final Classification

Preparation Application Observation and Scoring

Animal Selection
(e.g., albino rabbit)

Instillation into Conjunctival Sac
(one eye) Observation at 1, 24, 48, 72 hrs Scoring of Cornea, Iris,

& Conjunctivae Assessment of Reversibility Final Classification
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Preparation

Exposure

Analysis

Bacterial Strains
(e.g., S. typhimurium) Test Substance Preparation

Plate Incorporation or
Pre-incubation Method

Metabolic Activation System (S9)

Incubation (37°C, 48-72 hrs)

Count Revertant Colonies Compare to Control Determine Mutagenic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylsuccinic Acid and Its Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146840#toxicological-data-on-2-2-dimethylsuccinic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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